Cas no 1443351-96-9 ((4-Fluorobenzyl)(3-fluorophenyl)sulfane)

• Product Name: (4-Fluorobenzyl)(3-fluorophenyl)sulfane
• CAS No: 1443351-96-9
• MF: C₁₃H₁₀F₂S
• MW: 236.280309200287
• CID: 5707022
• PubChem ID: 91656142
• Update Time: 2025-06-14

(4-Fluorobenzyl)(3-fluorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• DTXSID001221762
• (4-Fluorobenzyl)(3-fluorophenyl)sulfane
• 1443351-96-9
• Benzene, 1-fluoro-3-[[(4-fluorophenyl)methyl]thio]-
• 1-Fluoro-4-[(3-fluorophenyl)sulfanylmethyl]benzene

• MDL： MFCD18911145
• Inchi： 1S/C13H10F2S/c14-11-6-4-10(5-7-11)9-16-13-3-1-2-12(15)8-13/h1-8H,9H2
• InChI Key： BKJDGMMDSXOIHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)F)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 236.04712782g/mol
• Monoisotopic Mass: 236.04712782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 314.9±32.0 °C(Predicted)

Additional information on (4-Fluorobenzyl)(3-fluorophenyl)sulfane

Comprehensive Analysis of (4-Fluorobenzyl)(3-fluorophenyl)sulfane (CAS No. 1443351-96-9): Properties, Applications, and Industry Insights

In the realm of organofluorine chemistry, the compound (4-Fluorobenzyl)(3-fluorophenyl)sulfane (CAS No. 1443351-96-9) has garnered significant attention due to its unique structural features and versatile applications. This fluorinated sulfane derivative is characterized by the presence of two aromatic rings—4-fluorobenzyl and 3-fluorophenyl—linked via a sulfur atom, making it a valuable intermediate in pharmaceutical and material science research. Its molecular formula, C₁₃H₁₀F₂S, and precise structural configuration contribute to its reactivity and functional utility.

The growing interest in fluorinated compounds like (4-Fluorobenzyl)(3-fluorophenyl)sulfane is driven by their enhanced stability, bioavailability, and lipophilicity, which are critical in drug design. Researchers frequently search for "fluorobenzyl sulfane synthesis" or "applications of fluorophenyl sulfides," reflecting the compound's relevance in modern medicinal chemistry. Recent studies highlight its potential as a building block for PET imaging probes and targeted therapeutics, aligning with the trend toward personalized medicine.

From a synthetic perspective, CAS 1443351-96-9 is typically prepared via nucleophilic substitution reactions involving fluorinated benzyl halides and thiols. Optimizing reaction conditions—such as solvent choice, temperature, and catalysts—is a common focus for chemists, as evidenced by searches for "efficient synthesis of fluorinated sulfides." The compound's thermal stability and solubility profile further make it suitable for high-performance material applications, including liquid crystals and polymeric additives.

Environmental and regulatory considerations are also pivotal. While (4-Fluorobenzyl)(3-fluorophenyl)sulfane is not classified as hazardous, its handling requires standard laboratory precautions. Queries like "safety data for fluorobenzyl sulfides" underscore user concerns about workplace safety and compliance. Innovations in green chemistry are prompting exploration of solvent-free or catalytic methods to produce such compounds sustainably.

In conclusion, 1443351-96-9 exemplifies the intersection of structural innovation and practical utility in fluorinated compounds. Its role in advancing drug discovery and advanced materials ensures its continued prominence in scientific discourse. For researchers seeking "fluorophenyl sulfane derivatives" or "CAS 1443351-96-9 suppliers," this compound remains a cornerstone of cutting-edge chemical development.